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Compound of Interest

Compound Name: N,N'-bis-(propargyl-PEG4)-Cy5

Cat. No.: B15073393

Technical Guide: N,N'-bis-(propargyl-PEG4)-Cy5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N,N'-bis-(propargyl-PEG4)-Cy5,
a bifunctional fluorescent labeling reagent. It is designed for use in bioconjugation, molecular
imaging, and the development of targeted therapeutics such as antibody-drug conjugates
(ADCs) and Proteolysis Targeting Chimeras (PROTACS).

Core Properties and Specifications

N,N'-bis-(propargyl-PEG4)-Cy5 is a cyanine dye derivative characterized by its bright, far-red
fluorescence, which is essential for sensitive detection in biological systems.[1] The molecule's
structure includes a Cy5 core, two polyethylene glycol (PEG) linkers, and two terminal
propargyl groups.[1] The PEG linkers enhance the hydrophilicity of the molecule, reducing
aggregation and potential fluorescence quenching in aqueous environments.[1] The terminal
propargyl groups enable covalent attachment to azide-modified molecules via copper(l)-
catalyzed azide-alkyne cycloaddition (CUAAC), a highly efficient and specific bioorthogonal
reaction commonly known as "Click Chemistry".[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative data for N,N'-bis-(propargyl-PEG4)-Cy5.
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Property Value References
CAS Number 2107273-08-3 [LI[21031[41[5]
Molecular Weight 819.5 g/mol (or 819.48) [1112][31[4]
Molecular Formula C47H63CIN208 [2][3]
Excitation Maximum (Aex) 649 nm [1][2]
Emission Maximum (Aem) 667 nm [1][2]

Molar Extinction Coefficient 232,000 M~icm™1 [1112]

Purity >97% [2][3]

. Soluble in DMSO, DMF, DCM;
Solubility o [2]
low solubility in water

Storage Conditions -20°C [2][5]

Experimental Protocols

While specific protocols for N,N'-bis-(propargyl-PEG4)-Cy5 are highly application-dependent,
the following sections provide detailed methodologies for common procedures involving similar
propargyl-PEGylated molecules, which can be adapted by researchers.

Protocol 1: General Protein Labeling via "Click
Chemistry"

This protocol outlines the conjugation of an azide-modified protein with N,N'-bis-(propargyl-
PEG4)-Cy5.

Materials:
o Azide-functionalized protein of interest
e N,N'-bis-(propargyl-PEG4)-Cy5

o Copper(ll) sulfate (CuSOa)
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Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand

Phosphate-buffered saline (PBS), pH 7.4

Anhydrous Dimethyl sulfoxide (DMSO)

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

o Reagent Preparation:

[¢]

Prepare a 10 mM stock solution of N,N'-bis-(propargyl-PEG4)-Cy5 in anhydrous DMSO.

[e]

Prepare a 10 mM stock solution of the azide-functionalized protein in PBS.

o

Prepare a 50 mM stock solution of CuSOa in water.

[¢]

Prepare a fresh 100 mM stock solution of sodium ascorbate in water.

[¢]

Prepare a 50 mM stock solution of THPTA in water.

» Reaction Setup:

o In a microcentrifuge tube, add the azide-functionalized protein to the desired final
concentration in PBS.

o Add the N,N'-bis-(propargyl-PEG4)-Cy5 stock solution to the reaction mixture, typically at
a 1.2- to 5-fold molar excess over the azide.

o In a separate tube, premix the CuSOa4 and THPTA solutions in a 1:5 molar ratio.

o Add the catalyst/ligand mixture to the main reaction tube to achieve a final copper
concentration of 0.5-1 mM.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final
concentration of 5 mM.
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¢ Reaction Incubation:

o Incubate the reaction mixture at room temperature for 1-4 hours with gentle shaking,
protected from light.

o Reaction progress can be monitored by analytical methods such as LC-MS or HPLC.
 Purification:

o Once the reaction is complete, purify the Cy5-labeled protein conjugate using an
appropriate chromatographic method (e.g., size-exclusion chromatography) or dialysis to

remove unreacted reagents and catalyst.

Diagrams and Workflows
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Caption: Core components and functionalities of N,N'-bis-(propargyl-PEG4)-Cy5.

Experimental Workflow for Protein Bioconjugation
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Caption: Workflow for bioconjugation using "Click Chemistry".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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